Cas no 898425-24-6 (4-(benzenesulfonyl)-8-(2,5-dimethoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 4-(benzenesulfonyl)-8-(2,5-dimethoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 898425-24-6
• MF: C₂₁H₂₆N₂O₇S₂
• MW: 482.570343494415
• CID: 5482725
• Update Time: 2025-10-30

4-(benzenesulfonyl)-8-(2,5-dimethoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-8-(2,5-dimethoxyphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decane
• 4-(benzenesulfonyl)-8-(2,5-dimethoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

• InChI Key： UGERCVWPMCOFDQ-UHFFFAOYSA-N
• SMILES： O1C2(CCN(S(C3=CC(OC)=CC=C3OC)(=O)=O)CC2)N(S(C2=CC=CC=C2)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 4-(benzenesulfonyl)-8-(2,5-dimethoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

Recent Advances in the Study of 4-(Benzenesulfonyl)-8-(2,5-dimethoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS: 898425-24-6)

The compound 4-(benzenesulfonyl)-8-(2,5-dimethoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS: 898425-24-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its dual sulfonyl groups and diazaspiro core, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and mechanism of action.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that employs a one-pot, multi-component reaction strategy, significantly reducing the number of steps required compared to traditional methods. This advancement not only enhances the scalability of production but also minimizes the formation of by-products, thereby improving the overall efficiency of the synthesis process.

In terms of pharmacological activity, preliminary in vitro studies have demonstrated that 4-(benzenesulfonyl)-8-(2,5-dimethoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane exhibits potent inhibitory effects against a range of kinase enzymes, particularly those involved in inflammatory and oncogenic pathways. For instance, the compound showed promising activity against protein kinase C (PKC) and mitogen-activated protein kinase (MAPK), with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of new anti-inflammatory and anti-cancer therapies.

Further investigations into the compound's mechanism of action have revealed that it functions as an allosteric modulator, binding to a unique site on the target enzymes and inducing conformational changes that disrupt their catalytic activity. This mode of action distinguishes it from conventional ATP-competitive inhibitors and may offer advantages in terms of selectivity and reduced off-target effects. Molecular docking studies and X-ray crystallography have provided valuable insights into the structural determinants of its binding affinity and specificity.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as poor aqueous solubility and moderate metabolic stability have been identified as potential limitations. However, recent efforts to address these challenges through structural modifications and formulation strategies have shown encouraging results. For example, the introduction of hydrophilic substituents and the use of nanoparticle-based delivery systems have been explored to enhance the compound's bioavailability and pharmacokinetic profile.

In conclusion, 4-(benzenesulfonyl)-8-(2,5-dimethoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane represents a promising scaffold for the development of novel kinase inhibitors with potential applications in inflammation and oncology. Ongoing research efforts are expected to further elucidate its therapeutic potential and address the current limitations, paving the way for its eventual translation into clinical use.